3,5-diethoxy-N-1-naphthylbenzamide

• IUPAC Name: 3,5-diethoxy-N-naphthalen-1-ylbenzamide
• InChI: InChI=1S/C21H21NO3/c1-3-24-17-12-16(13-18(14-17)25-4-2)21(23)22-20-11-7-9-15-8-5-6-10-19(15)20/h5-14H,3-4H2,1-2H3,(H,22,23)
• InChI Key: PSFLZAHHEHDLAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1)C(=O)NC2=CC=CC3=CC=CC=C32)OCC
• Molecular Formula: C21H21NO3
• Molecular Weight: 335.4 g/mol

Description

3,5-diethoxy-N-1-naphthylbenzamide is a chemical compound that has been used in scientific research for its potential therapeutic properties. This compound belongs to the class of benzamides and has been investigated for its ability to modulate certain biological processes.

Mechanism of Action

The mechanism of action of 3,5-diethoxy-N-1-naphthylbenzamide involves the modulation of certain biological processes. This compound has been shown to activate the JNK signaling pathway, which is involved in the regulation of cell growth and apoptosis. Additionally, this compound can inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,5-diethoxy-N-1-naphthylbenzamide have been investigated in various studies. This compound has been shown to induce apoptosis in cancer cells by activating the JNK signaling pathway. Additionally, this compound can inhibit the NF-κB signaling pathway, which can lead to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5-diethoxy-N-1-naphthylbenzamide in lab experiments include its potential therapeutic properties and its ability to modulate certain biological processes. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3,5-diethoxy-N-1-naphthylbenzamide. One area of interest is its potential as an anti-cancer agent, particularly in the treatment of breast cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic uses in other fields of research, such as neurodegenerative diseases. Finally, the development of more potent and selective derivatives of this compound may lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of 3,5-diethoxy-N-1-naphthylbenzamide involves the reaction of 1-naphthylamine with 3,5-diethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

3,5-diethoxy-N-1-naphthylbenzamide has been studied for its potential therapeutic uses in various fields of research. One area of interest is its potential as an anti-cancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by activating certain signaling pathways. Additionally, this compound has been investigated for its potential anti-inflammatory properties.